Cesium hydroxide
Cat. No. B078443
CAS RN:
12182-83-1
M. Wt: 149.913 g/mol
InChI Key: HUCVOHYBFXVBRW-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Cesium Hydroxide is a strong base containing the highly reactive alkali metal cesium . It is one of the most basic substances and is known for its strong alkalinity and distinctive properties .
Synthesis Analysis
Cesium hydroxide is generally produced industrially by reacting cesium metal with water. This exothermic reaction generates cesium hydroxide along with the release of hydrogen gas . The chemical equation representing this process is:2Cs (s) + 2H2O (l) → 2CsOH (aq) + H2 (g) Chemical Reactions Analysis
Cesium hydroxide is highly reactive. It is highly soluble in water, producing a solution that is strongly basic, reacting violently with acids and is capable of attacking glass and other silicate materials . It is also known to absorb carbon dioxide and water from the air .Physical And Chemical Properties Analysis
Cesium hydroxide appears as colorless or white deliquescent granules or lumps. It has a melting point of 272.31°C and boils at 670°C, decomposing at high temperatures. It is highly soluble in water, producing a solution that is strongly basic .Safety And Hazards
Future Directions
As a base, cesium hydroxide’s utility in catalyzing organic reactions is being further explored in chemical research, potentially leading to more efficient and sustainable methods of chemical synthesis . It is also being used in the development of brines made up of cesium formate, which are used in oilfield services as high-density drilling fluids .
properties
IUPAC Name |
cesium;hydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cs.H2O/h;1H2/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUCVOHYBFXVBRW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CsHO, CsOH |
Source
|
| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
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| Record name | CAESIUM HYDROXIDE | |
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| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1592 | |
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| Explanation | Creative Commons CC BY 4.0 | |
| Record name | caesium hydroxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Caesium_hydroxide | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066699 |
Source
|
| Record name | Cesium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7066699 | |
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Molecular Weight |
149.913 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Cesium hydroxide is a colorless to yellow crystalline solid. Harmful to skin and eyes. Used in electric storage batteries., Colorless or yellowish, crystalline solid. Note: Hygroscopic (i.e., absorbs moisture from the air); [NIOSH], COLOURLESS-TO-YELLOW HYGROSCOPIC CRYSTALS., Colorless or yellowish, crystalline solid., Colorless or yellowish, crystalline solid. [Note: Hygroscopic (i.e., absorbs moisture from the air).] |
Source
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| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
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| Record name | CESIUM HYDROXIDE | |
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| Record name | Cesium hydroxide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
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Solubility |
395 % at 59 °F (NIOSH, 2023), Soluble in ethanol, Soluble in about 25 parts water, much heat being evolved, 300 g/100 g water at 30 °C, Solubility in water, g/100ml at 15 °C: 395 (very good), (59 °F): 395% |
Source
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| Record name | CESIUM HYDROXIDE | |
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| Record name | Cesium hydroxide | |
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| Record name | CAESIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Record name | Cesium hydroxide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
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Density |
3.68 (NIOSH, 2023) - Denser than water; will sink, 3.68 g/cu cm, 3.68 g/cm³, 3.68 |
Source
|
| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2845 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Cesium hydroxide | |
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| Record name | CAESIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Record name | CESIUM HYDROXIDE | |
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| Record name | Cesium hydroxide | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) |
Source
|
| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2845 | |
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| Record name | Cesium hydroxide | |
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| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Product Name |
Cesium hydroxide | |
Color/Form |
White-yellow hygroscopic crystals, Colorless or yellowish, fused, crystalline mass | |
CAS RN |
21351-79-1 |
Source
|
| Record name | CESIUM HYDROXIDE | |
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| Record name | Cesium hydroxide (Cs(OH)) | |
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Melting Point |
522 °F (NIOSH, 2023), 342.3 °C, MP: 272.3 °C, 272 °C, 522 °F |
Source
|
| Record name | CESIUM HYDROXIDE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Cesium hydroxide | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | CESIUM HYDROXIDE | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Cesium hydroxide | |
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| URL | https://www.cdc.gov/niosh/npg/npgd0111.html | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Cesium hydroxide
Citations
For This Compound
4,110
Citations
… hydroxide anions from highly basic media by use of an ion-pair receptor, 2, a mixed calix[4]pyrrole-hemispherand hybrid that acts as a receptor and extractant for both cesium hydroxide …
Number of citations: 44
onlinelibrary.wiley.com
… vestigate the hydration of cesium hydroxide CsOH. Cs137 is … , the clusters of hydrated cesium hydroxide need to be … functional theory DFT calculations on cesium hydroxide in water, to …
Number of citations: 35
pubs.aip.org
… In the presence of catalytic amounts of cesium hydroxide (CsOH.H20), alcohols, substituted … 5,6 Herein, we wish to report that cesium hydroxide also catalyzes the addition of alcohols …
Number of citations: 225
www.sciencedirect.com
… , for longer duration (entry 5) and excess cesium hydroxide (entry 6). Racemizations were not … In summary, cesium hydroxide promoted N-alkylation of primary amines gives rise to the …
Number of citations: 127
pubs.acs.org
… of calcium silicate minerals [Citation20], and interactions among the phases [Citation21]; thus, its utilization for examining the system of calcium silicate-cesium hydroxide in this work …
Number of citations: 7
www.tandfonline.com
… Cesium hydroxide interacts with 304 stainless steel at temperatures above 500~ forming … of the high-temperature reaction between cesium hydroxide vapor and 304 stainless steel, …
Number of citations: 25
link.springer.com
… Cesium hydroxide, which acts as a super inorganic base, can … cesium hydroxide to form the highly nucleophilic (RO) 2 P − (O)Cs + . Therefore, we hypothesized that cesium hydroxide …
Number of citations: 47
www.sciencedirect.com
… Impregnation of FAU zeolites with seven cesium hydroxide atoms per … Higher contents of cesium hydroxide did not show catalytic … In this case, the cesium hydroxide content yielding the …
Number of citations: 30
www.sciencedirect.com
… Cesium hydroxide was the best base catalyst and silica gel was the sole compound effective as the support. The optimum Cs/Si atomic ratio was in the range of 2.0/100 to 2.5/100. Na …
Number of citations: 93
www.sciencedirect.com
Chemisorption is of main importance during a Severe Accident (SA) at a light water reactor, as it can influence fission product retention in the reactor vessel. Information on the …
Number of citations: 26
www.sciencedirect.com
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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